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The search results provide foundational data for (-)-Pinocampheol, a bicyclic monoterpenoid. The

quantitative data is summarized in the table below [1].

Property Value

IUPAC Name (1S,2R,3R,5R)-2,6,6-trimethylbicyclo[3.1.1]heptan-3-ol

Chemical Formula C10H18O

Average Molecular Weight 154.2493 g/mol

Monoisotopic Mass 154.135765198 g/mol

Water Solubility (Predicted) 0.92 g/L

logP (Predicted) 2.22 (ALOGPS); 1.9 (ChemAxon)

pKa (Strongest Acidic) 18.73

pKa (Strongest Basic) -1.2

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 1
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Property Value

Polar Surface Area 20.23 Å²

Melting Point 67°C

Boiling Point 217°C

Optical Rotation [α]25
D -57.2 (c, 0.33 in MeOH)

Classification: (-)-Pinocampheol belongs to the class of organic compounds known as bicyclic

monoterpenoids. Its molecular framework is characterized as aliphatic homopolycyclic [1].

Stability and Analytical Methods for Terpenes

While the search results do not contain a specific experimental protocol for pinocampheol, a 2024 review

discusses general methodologies for analyzing terpenes in complex matrices like Cannabis sativa L., which

is directly relevant for profiling compounds like pinocampheol [2].

Core Methodology: The study developed and validated four analytical methods based on gas
chromatographic (GC) separation combined with mass spectrometric (MS) or flame ionization
detection (FID) [2].
Key Parameters:

Chiral Separation: Methods successfully separated and quantified 29 terpenes, including 13
enantiomers and 5 diastereomers, highlighting the importance of chiral GC columns for

accurate stereochemical profiling [2].
Stress Testing: Terpenes and authentic cannabis flowers/extracts were subjected to UV and
heat treatments to observe degradation reactions over time [2].

Critical Findings:

Degradation: Terpenes degrade at different rates, generating unique patterns of degradation
products. p-cymene was identified as a major marker of terpene aging [2].

Enantiomeric Stability: No enantiomeric conversion was detected under stress, confirming
that the enantiomeric ratio is stable. This ratio is species-specific and dependent on cultivar
and growth conditions, which is a crucial consideration for therapeutic applications [2].

Visual Experimental Workflow
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The following diagram outlines the general experimental workflow for analyzing terpene stability, based on

the methodologies described in the research [2].
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Experimental workflow for terpene stability and enantiomeric analysis.

Research Context and Future Directions
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The available data for (-)-Pinocampheol is currently limited to its basic chemical identity and predicted

properties. The broader context of terpene research highlights several critical areas for investigation [2]:

Pharmacological Potential: Terpenes are increasingly recognized as chemical entities with unique
pharmacological properties, contributing to potential entourage effects in multi-component botanical

preparations.
Quality Control: Understanding terpene stability is crucial for the shelf-life and efficacy of medicinal

plant products. Degradation can lead to loss of activity or formation of new compounds.
Stereochemistry Matters: The enantiomeric ratio of a terpene can influence its biological
activity and should be considered a key parameter in authentication and standardization for
therapeutic applications.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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